![molecular formula C19H19N3OS B7461925 4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide](/img/structure/B7461925.png)
4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide
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Overview
Description
4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide, also known as MTZ, is a chemical compound that has been extensively studied for its potential therapeutic applications. MTZ belongs to the class of thiazole compounds and has shown promising results in various scientific research studies.
Scientific Research Applications
4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has also been studied for its potential use as a fluorescent probe for detecting biological molecules.
Mechanism of Action
The mechanism of action of 4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators and cytokines, which play a crucial role in the pathogenesis of various inflammatory diseases. This compound has also been shown to induce apoptosis in cancer cells and inhibit cell proliferation.
Advantages and Limitations for Lab Experiments
4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide has several advantages for laboratory experiments. It is stable under various conditions and can be easily synthesized. This compound has also been shown to have low toxicity and is relatively easy to handle. However, there are also some limitations to using this compound in laboratory experiments. It has poor solubility in aqueous solutions, which can affect its efficacy in certain experiments.
Future Directions
There are several future directions for the study of 4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide. It can be further studied for its potential therapeutic applications in various diseases, including cancer and inflammatory diseases. This compound can also be further studied for its potential use as a fluorescent probe for detecting biological molecules. Additionally, the synthesis method of this compound can be further optimized to improve its efficacy and reduce its limitations.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research studies. It has been studied for its potential therapeutic applications in various diseases, including cancer and inflammatory diseases. This compound has also been studied for its potential use as a fluorescent probe for detecting biological molecules. The synthesis method of this compound has been extensively studied, and the compound has been synthesized using various methods. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide can be synthesized by reacting 4-methylthiazole-5-carboxylic acid with thionyl chloride to form 4-methylthiazole-5-carbonyl chloride, which is then reacted with N-phenyl-N-methyl-4-toluidine to form the final product, this compound. The synthesis method of this compound has been extensively studied, and the compound has been synthesized using various methods.
properties
IUPAC Name |
4-methyl-2-[(4-methylphenyl)methylamino]-N-phenyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c1-13-8-10-15(11-9-13)12-20-19-21-14(2)17(24-19)18(23)22-16-6-4-3-5-7-16/h3-11H,12H2,1-2H3,(H,20,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRHOKBIZADBXDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=NC(=C(S2)C(=O)NC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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